Cas no 855313-56-3 (2-PROPYNOIC ACID, 3-(5-CYANO-3-PYRIDINYL)-, ETHYL ESTER)
855313-56-3 structure
Product Name:2-PROPYNOIC ACID, 3-(5-CYANO-3-PYRIDINYL)-, ETHYL ESTER
CAS No:855313-56-3
MF:C11H8N2O2
MW:200.193422317505
CID:3273362
PubChem ID:86056267
Update Time:2025-04-21
2-PROPYNOIC ACID, 3-(5-CYANO-3-PYRIDINYL)-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 2-PROPYNOIC ACID, 3-(5-CYANO-3-PYRIDINYL)-, ETHYL ESTER
- F2167-6620
- 855313-56-3
- AKOS040817079
- ethyl 3-(5-cyanopyridin-3-yl)prop-2-ynoate
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- Inchi: 1S/C11H8N2O2/c1-2-15-11(14)4-3-9-5-10(6-12)8-13-7-9/h5,7-8H,2H2,1H3
- InChI Key: ADPRNNKYECZACG-UHFFFAOYSA-N
- SMILES: O(C(C#CC1C=NC=C(C#N)C=1)=O)CC
Computed Properties
- Exact Mass: 200.058577502Da
- Monoisotopic Mass: 200.058577502Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63Ų
2-PROPYNOIC ACID, 3-(5-CYANO-3-PYRIDINYL)-, ETHYL ESTER Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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